Cas no 63712-99-2 ( )
structure
Product Name:
CAS No:63712-99-2
MF:C13H18N4O2
MW:262.307622432709
CID:960736
PubChem ID:329316
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 3-cyclohexyl-1-nitroso-1-(pyridin-3-ylmethyl)urea
- SMR002049121
- NSC-311161
- DTXSID30317113
- DS-004792
- 63712-99-2
- NSC311161
- MLS003389469
- CHEMBL2359225
-
-
- Inchi： 1S/C13H18N4O2/c18-13(15-12-6-2-1-3-7-12)17(16-19)10-11-5-4-8-14-9-11/h4-5,8-9,12H,1-3,6-7,10H2,(H,15,18)
- InChI Key： KKLFLNDULJXJNQ-UHFFFAOYSA-N
- SMILES： O=C(N(CC1C=NC=CC=1)N=O)NC1CCCCC1
Computed Properties
- Exact Mass: 262.14314
- Monoisotopic Mass: 262.14297583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 74.7Ų
Experimental Properties
- PSA: 74.66
Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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